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Compound of Interest

Compound Name: Methyl 3,5-dimethoxybenzoate

Cat. No.: B1584991 Get Quote

An In-depth Technical Guide on the Physical Properties of Methyl 3,5-dimethoxybenzoate

This guide provides a detailed overview of the melting and boiling points of Methyl 3,5-
dimethoxybenzoate, targeting researchers, scientists, and professionals in drug development.

It includes precise data, experimental methodologies, and a workflow visualization to facilitate a

comprehensive understanding of these fundamental physical properties.

Physicochemical Data of Methyl 3,5-
dimethoxybenzoate
Methyl 3,5-dimethoxybenzoate is a benzoate analogue utilized in organic synthesis.[1] Its key

physical properties, the melting and boiling points, are crucial for its characterization, handling,

and application in various chemical processes.

Quantitative Data Summary
The melting and boiling points of Methyl 3,5-dimethoxybenzoate are summarized in the table

below. These values have been consistently reported across various chemical suppliers and

databases.
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Property Value References

Melting Point 42-43 °C [1]

40.0-46.0 °C [2]

42.0-45.0 °C

Boiling Point 298 °C [1][3]

Chemical Structure and Identifiers:

Molecular Formula: C₁₀H₁₂O₄[3][4]

Molecular Weight: 196.20 g/mol [5]

CAS Number: 2150-37-0[1][3]

Experimental Protocols for Determination of
Physical Properties
The determination of melting and boiling points are fundamental laboratory procedures for the

characterization and purity assessment of a chemical compound.[6]

Melting Point Determination (Capillary Method)
The capillary method is a common and straightforward technique for determining the melting

point of a solid organic compound.[7]

Principle: A small, powdered sample of the substance is heated at a controlled rate, and the

temperature range over which the solid transitions to a liquid is observed and recorded as the

melting point.[7] Pure compounds typically exhibit a sharp melting point range of 0.5-1.0°C,

while impurities can lead to a depressed and broader melting point range.[6]

Detailed Methodology:

Sample Preparation: Ensure the Methyl 3,5-dimethoxybenzoate sample is completely dry

and finely powdered.[7]
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Capillary Tube Loading: Press the open end of a capillary tube into the powdered sample.

Tap the sealed end of the tube on a hard surface to pack the sample into the bottom. The

sample height should be approximately 2-3 mm.

Apparatus Setup: Place the loaded capillary tube into the heating block of a melting point

apparatus.[7]

Heating:

If the approximate melting point is known, heat the sample rapidly to about 10-15°C below

the expected melting point.[8]

Then, decrease the heating rate to 1-2°C per minute to allow for thermal equilibrium

between the sample, heating block, and thermometer.

Observation and Recording:

Record the temperature at which the first droplet of liquid appears.

Record the temperature at which the entire sample has completely melted into a clear

liquid.

The recorded range between these two temperatures is the melting point range of the

sample.[9]

Boiling Point Determination (Micro-Reflux Method)
For small quantities of a liquid, the micro-reflux method provides an accurate determination of

the boiling point.

Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure.[10] This method involves heating a small sample to its

boiling point and measuring the temperature of the vapor that is in equilibrium with the refluxing

liquid.[11]

Detailed Methodology:
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Sample Preparation: Place approximately 0.5 mL of the liquid sample (if Methyl 3,5-
dimethoxybenzoate is in its liquid state) into a small test tube.

Apparatus Setup:

Add a small magnetic stir bar to the test tube to ensure smooth boiling.

Position a thermometer so that its bulb is just above the surface of the liquid.

The setup is heated in a suitable heating block.

Heating:

Turn on the stirrer for gentle agitation.

Begin heating the sample.

Observation and Recording:

Observe the sample as it begins to boil and a ring of condensing vapor (reflux) becomes

visible on the walls of the test tube.

The thermometer bulb should be positioned at the level of this reflux ring for an accurate

measurement.

When the temperature reading on the thermometer stabilizes while the liquid is gently

refluxing, this temperature is recorded as the boiling point.[11]

Logical Workflow Visualization
The following diagram illustrates the general workflow for the experimental determination of the

melting and boiling points of a chemical substance like Methyl 3,5-dimethoxybenzoate.
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Workflow for Physical Property Determination
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Caption: Workflow for Determining Melting and Boiling Points.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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